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Compound of Interest

Compound Name: Benzoin isopropyl ether

Cat. No.: B160496

Introduction

Benzoin isopropyl ether (CAS No. 6652-28-4), an organic compound frequently utilized as a
photoinitiator in polymerization processes, is a substance that requires careful handling and a
thorough understanding of its health and safety profile.[1] This technical guide provides an in-
depth overview of the available health and safety data for Benzoin isopropyl ether, tailored
for researchers, scientists, and drug development professionals. It aims to consolidate the
existing, though sometimes conflicting, information to promote safe laboratory practices.

Hazard Identification and Classification

There is conflicting information in published safety data sheets regarding the hazard
classification of Benzoin isopropyl ether. Some sources classify it as not a hazardous
substance or mixture under Regulation (EC) No 1272/2008.[2][3] In contrast, other sources
classify it as harmful if swallowed, harmful in contact with skin, and toxic if inhaled.[4] This
discrepancy underscores the importance of treating the substance with caution and adhering to
stringent safety protocols until a definitive and universally accepted hazard profile is
established.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Benzoin isopropyl ether is
presented in Table 1. This data is essential for understanding its behavior under various
laboratory conditions.
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Table 1: Physical and Chemical Properties of Benzoin Isopropyl Ether

Property Value Source(s)

White to cream solid; White to
Appearance almost white powder to crystal;  [1][5]

Colorless to pale yellow liquid

Molecular Formula C17H1802 [1][5]
Molecular Weight 254.32 g/mol [6]

Melting Point 76 - 80 °C [51[7]
Boiling Point 175 -180 °C at 10 mm Hg [718]

Insoluble in water. Soluble in
Solubility organic solvents such as [1]

ethanol and ether.

Stable under normal and
Stability recommended storage [5][9]

conditions.

Toxicological Data

A significant challenge in assessing the risk of Benzoin isopropyl ether is the limited
availability of quantitative toxicological data. The majority of reviewed safety data sheets
indicate that specific values for acute toxicity (LD50 oral, dermal; LC50 inhalation), skin
corrosion/irritation, and serious eye damage/irritation are not available.[2][5][9]

Table 2: Summary of Available Toxicological Information
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Toxicological Endpoint

Finding

Source(s)

Acute Oral Toxicity

No data available

[5]1°]

Acute Dermal Toxicity

No data available

[5]1°]

Acute Inhalation Toxicity

No data available

[5]19]

Skin Corrosion/Irritation

No data available

[5]1°]

Serious Eye Damage/Irritation

No data available

[5]19]

Respiratory or Skin

Sensitization

No data available

[5]

Germ Cell Mutagenicity

No data available

[5]19]

Carcinogenicity

No data available; No known
carcinogenic chemicals in the

product.

[5]19]

Reproductive Toxicity

No data available

[5]19]

STOT-Single Exposure

No data available

[5]

STOT-Repeated Exposure

No data available

[5]

Aspiration Hazard

Not applicable (Solid)

[5]

Signaling Pathways

Following a comprehensive review of available literature, no information was found regarding

the signaling pathways associated with the toxicological effects of Benzoin isopropyl ether.

This is likely due to the overall lack of in-depth toxicological studies on this compound.

Experimental Protocols

While specific experimental data for Benzoin isopropyl ether is lacking, the following sections

detail the standardized methodologies that would be employed to determine its toxicological

properties, based on internationally recognized OECD guidelines.

Acute Oral Toxicity (Based on OECD Guideline 401)

© 2025 BenchChem. All rights reserved.

3/16

Tech Support


https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://www.nucro-technics.com/services/toxicology/oecd-404-acute-dermal-irritation-corrosion/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://www.nucro-technics.com/services/toxicology/oecd-404-acute-dermal-irritation-corrosion/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://www.nucro-technics.com/services/toxicology/oecd-404-acute-dermal-irritation-corrosion/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://www.nucro-technics.com/services/toxicology/oecd-404-acute-dermal-irritation-corrosion/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://www.nucro-technics.com/services/toxicology/oecd-404-acute-dermal-irritation-corrosion/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://www.nucro-technics.com/services/toxicology/oecd-404-acute-dermal-irritation-corrosion/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://www.nucro-technics.com/services/toxicology/oecd-404-acute-dermal-irritation-corrosion/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://www.nucro-technics.com/services/toxicology/oecd-404-acute-dermal-irritation-corrosion/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://www.benchchem.com/product/b160496?utm_src=pdf-body
https://www.benchchem.com/product/b160496?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The acute oral toxicity test provides information on health hazards likely to arise from a single,
short-term oral exposure to a substance.[4]

e Principle: A single dose of the substance is administered orally to a group of experimental
animals (typically rodents).[4]

o Methodology:
o Healthy, young adult rodents of a commonly used laboratory strain are used.[4]
o Animals are fasted prior to dosing.
o The test substance is administered in a single dose by gavage.
o At least 5 animals of the same sex are used for each dose level.[4]

o Animals are observed for mortality, signs of toxicity (e.g., tremors, convulsions, salivation,
diarrhea), and changes in body weight for at least 14 days.[4]

o Afull necropsy is performed on all animals at the end of the observation period.[4]

o Endpoint: The LD50 (median lethal dose) is calculated, which is the statistically derived
single dose that can be expected to cause death in 50% of the animals.[4]

Acute Dermal Toxicity (Based on OECD Guideline 402)

This test assesses the potential adverse effects of short-term dermal exposure to a substance.
[10]

e Principle: The test substance is applied to the skin of experimental animals in a single dose.

[1]
o Methodology:

o Healthy young adult animals (e.g., rats, rabbits, or guinea pigs) are used.

o The fur is clipped from the dorsal area of the trunk of the test animals.
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[e]

The test substance is applied to a small area of skin (approximately 10% of the body
surface area) and held in contact with a porous gauze dressing for 24 hours.[11]

[e]

Animals are observed for signs of toxicity and mortality for at least 14 days.[11]

o

Body weights are recorded weekly.[11]

[¢]

A gross necropsy is performed on all animals at the conclusion of the test.[11]

e Endpoint: The LD50 is determined, and the substance is classified for acute dermal toxicity.

[8]

Acute Inhalation Toxicity (Based on OECD Guideline
403)

This guideline is used to evaluate the health hazards associated with exposure to a substance
via inhalation.[7]

e Principle: Animals are exposed to the test substance in the form of a gas, vapor, or aerosol in
a specially designed inhalation chamber for a defined period.[3]

o Methodology:
o The study is typically conducted using rodents (commonly rats).[7]

o Animals are exposed in a dynamic airflow inhalation exposure system for a standard
duration of 4 hours.[7][12]

o Multiple concentration levels are typically tested.[12]

o Animals are monitored for mortality, clinical signs of toxicity, respiratory distress, and body
weight changes during a 14-day observation period.[3][7]

o A comprehensive necropsy is performed at the end of the study.[12]

o Endpoint: The LC50 (median lethal concentration) is estimated, which is the concentration in
the air that is expected to cause death in 50% of the exposed animals.[7]
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Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)

This test evaluates the potential of a substance to cause skin irritation or corrosion.[13]

o Principle: The test substance is applied in a single dose to the skin of an experimental
animal.[5]

o Methodology:

o The albino rabbit is the preferred laboratory animal.[2][14]

o

A small amount (0.5 g for solids) of the test substance is applied to a small area of shaved
skin (approx. 6 cm?) and covered with a gauze patch.[14]

o

The exposure duration is 4 hours.[13][14]

o

After patch removal, the skin is examined for signs of erythema (redness) and edema
(swelling) at 60 minutes, and then at 24, 48, and 72 hours.[5]

o

If effects persist, observations may continue for up to 14 days to determine reversibility.[5]

o Endpoint: The degree of skin reaction is scored, and the substance is classified as corrosive
or irritant based on the severity and reversibility of the observed lesions.[14]

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)

This test assesses the potential of a substance to cause eye irritation or corrosion upon
contact.[15]

e Principle: A single dose of the test substance is applied to one eye of an experimental
animal, with the other eye serving as a control.[6]

» Methodology:

o The albino rabbit is the recommended test species.[16]
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o The test substance is placed in the conjunctival sac of one eye after gently pulling the
lower lid away from the eyeball.[17]

o The eyes are not washed out for at least 24 hours after instillation, unless immediate
corrosive effects are noted.[17]

o The eyes are examined at 1, 24, 48, and 72 hours after application.[16]

o Lesions of the cornea, iris, and conjunctiva are scored to evaluate the degree of irritation.

[6]

o The duration of the observation period should be sufficient to evaluate the reversibility of
the effects, up to 21 days.[15]

o Endpoint: The substance is classified based on the severity and persistence of ocular
lesions.[18]

Safe Handling and Exposure Controls

Given the uncertainties in the hazard profile, prudent laboratory practices are essential when
handling Benzoin isopropyl ether.

Table 3: Recommended Handling and Personal Protective Equipment (PPE)
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Control Measure Recommendation Source(s)

Use in a well-ventilated area. A
local exhaust ventilation or a
) ) closed system is
Engineering Controls
recommended. A safety
shower and eye bath should

be readily available.

Wear safety glasses with side-

shields or chemical safety
Eye/Face Protection goggles. A face shield may be

required in situations with a

higher risk of splashing.

Wear compatible chemical-

resistant gloves. Protective
Skin Protection clothing, such as a lab coat,

should be worn to prevent skin

exposure.

If dust is generated, a
NIOSH/MSHA or European
Standard EN 149 approved

respirator should be worn.

Respiratory Protection

Avoid contact with skin, eyes,
and clothing. Do not eat, drink,
or smoke when using this
] product. Wash hands

Hygiene Measures _ [4]15]
thoroughly after handling.
Remove and wash
contaminated clothing before

reuse.

Storage and Stability

Proper storage is crucial to maintain the integrity of Benzoin isopropyl ether and to prevent
hazardous situations.
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Table 4: Storage and Incompatibility

Parameter Recommendation Source(s)
Keep container tightly closed.
N Store in a cool, dry, and well-
Storage Conditions ] [4119]
ventilated place away from
incompatible substances.
) ) Strong oxidizing/reducing
Incompatible Materials 9]

agents, strong acids/alkalis.

Hazardous Decomposition

Products

Under fire conditions,
hazardous decomposition
products such as carbon

oxides may be formed.

[9]

First Aid and Emergency Procedures

In the event of exposure or an emergency, the following procedures should be followed.

First Aid Measures

Table 5: First Aid Procedures for Benzoin Isopropyl Ether Exposure
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Exposure Route

First Aid Instructions

Source(s)

Inhalation

Remove the person to fresh air
and keep them comfortable for
breathing. If feeling unwell,

seek medical advice/attention.

[2](17]

Skin Contact

Take off immediately all
contaminated clothing. Rinse
skin with plenty of water. If skin
irritation or rash occurs, get

medical advice/attention.

(211 7]

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing. If
eye irritation persists, get

medical advice/attention.

(2101 7]

Ingestion

Rinse mouth. Do NOT induce
vomiting. Seek medical
advice/attention if you feel

unwell.

[21017][9]

Fire-Fighting Measures

Table 6: Fire-Fighting Guidance for Benzoin Isopropyl Ether
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Aspect

Recommendation

Source(s)

Suitable Extinguishing Media

Dry chemical, foam, water

spray, carbon dioxide.

[17][9]

Specific Hazards

No specific hazards have been
identified, but hazardous
combustion products like

carbon oxides may be formed.

[9]

Protective Equipment

Firefighters should wear self-
contained breathing apparatus
(SCBA) and full protective

gear.

[171[]

Procedures

Evacuate personnel to a safe
area. Fire-extinguishing work
should be done from the
windward side. Remove
movable containers from the

fire area if it is safe to do so.

[17]

Visualized Workflows and Relationships

To further aid in the practical application of this safety information, the following diagrams

illustrate key procedures and relationships.
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Inhalation

Move to Fresh Air

Feel Unwell?

es

Seek Medical Attention

Exposure Occurs

Skin Contagt Eye Contact Ingestion
Remove Contaminated Clothing Rinse with Water (15 min) Rinse Mouth
Rinse Skin with Water Remove Contact Lenses Do NOT Induce Vomiting
Irritation Occurs? Irritation Persists? Seek Medical Attention
es es
Seek Medical Attention Seek Medical Attention
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Fire Involving
Benzoin Isopropy! Ether

Evacuate Personnel
to a Safe Area

Wear Full Protective Gear
and SCBA

Fight Fire from Windward Side

Safe to do so?

Remove Movable Containers
from Fire Area

Use Suitable Extinguishing Media
(Dry Chemical, Foam, Water Spray, CO2)

Contain and Extinguish Fire
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Incompatible Materials

Strong Alkalis

Strong Acids

Strong Reducing Agents

Benzoin
Isopropyl Ether

Strong Oxidizing Agents

Conditions to Avoid

Excess Heat

Heat & Ignition Sources

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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